Cas no 1228230-91-8 (2-[(azetidin-3-yl)methyl]pyridine)

• Product Name: 2-[(azetidin-3-yl)methyl]pyridine
• CAS No: 1228230-91-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD20528833
• CID: 5177385
• PubChem ID: 67456896
• Update Time: 2026-03-05

2-[(azetidin-3-yl)methyl]pyridine Chemical and Physical Properties

Names and Identifiers

• pyridine, 2-(3-azetidinylmethyl)-
• pyridine,2-(3-azetidinylmethyl)-
• 2-[(azetidin-3-yl)methyl]pyridine
• 2-(azetidin-3-ylmethyl)pyridine

• MDL： MFCD20528833
• Inchi： 1S/C9H12N2/c1-2-4-11-9(3-1)5-8-6-10-7-8/h1-4,8,10H,5-7H2
• InChI Key： HENXGQYOOKZDAK-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC=CN=2)C1

Computed Properties

• Exact Mass: 148.1
• Monoisotopic Mass: 148.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-[(azetidin-3-yl)methyl]pyridine

Professional Introduction to 2-[(azetidin-3-yl)methyl]pyridine (CAS No: 1228230-91-8)

2-[(azetidin-3-yl)methyl]pyridine, a compound with the chemical identifier CAS No: 1228230-91-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The pyridine moiety, a well-known pharmacophore, combined with the azetidinyl group, introduces novel interactions that are being explored for their therapeutic benefits.

The structural composition of 2-[(azetidin-3-yl)methyl]pyridine is of particular interest to researchers studying molecular recognition and drug-target interactions. The presence of the azetidine ring enhances the compound's ability to engage with biological targets in a specific manner, making it a valuable scaffold for designing new molecules with enhanced efficacy and selectivity. Recent studies have highlighted the compound's potential in modulating various biological pathways, which could lead to breakthroughs in treating a range of diseases.

In the realm of medicinal chemistry, the synthesis and optimization of 2-[(azetidin-3-yl)methyl]pyridine have been subjects of extensive research. The compound's synthesis involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to develop efficient routes for its preparation. These advancements not only facilitate large-scale production but also open avenues for further structural modifications.

One of the most compelling aspects of 2-[(azetidin-3-yl)methyl]pyridine is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its ability to interact with enzymes and receptors involved in critical biological processes. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases, which are implicated in cancer progression. The ability to modulate these kinases could lead to the development of novel anticancer agents with improved therapeutic profiles.

The pharmacological properties of 2-[(azetidin-3-yl)methyl]pyridine have also been investigated for their potential in treating neurological disorders. The compound's unique structural features allow it to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug development. Studies have indicated that it may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's versatility and its broad therapeutic potential.

In addition to its pharmacological applications, 2-[(azetidin-3-yl)methyl]pyridine has shown promise in material science and chemical biology. Its ability to form stable complexes with other molecules makes it an excellent candidate for use as a ligand in coordination chemistry. These complexes can be used as catalysts or sensors, opening up new possibilities in industrial applications and biochemical assays.

The future direction of research on 2-[(azetidin-3-yl)methyl]pyridine is likely to focus on further elucidating its mechanism of action and exploring its interactions with a wider range of biological targets. Advances in computational chemistry and molecular modeling will play a crucial role in predicting the behavior of this compound and optimizing its properties for therapeutic use. Additionally, interdisciplinary approaches combining synthetic chemistry, pharmacology, and bioinformatics will be essential in unlocking its full potential.

The development of novel pharmaceutical agents often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. For 2-[(azetidin-3-yl)methyl]pyridine, ongoing preclinical studies are aimed at evaluating its pharmacokinetic profile, toxicity, and immunogenicity. These studies are critical steps toward determining whether this compound can progress to human clinical trials and ultimately become a viable therapeutic option.

In conclusion, 2-[(azetidin-3-yl)methyl]pyridine (CAS No: 1228230-91-8) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for drug development across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science and improving patient care.